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Compound of Interest

Compound Name: N-Dodecylbenzene-d30

Cat. No.: B1459611

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides essential, immediate safety and logistical information for
handling N-Dodecylbenzene-d30, including detailed operational and disposal plans. The
following procedural guidance is based on the safety data sheets of structurally similar
compounds, such as Dodecylbenzene and its sulfonic acid sodium salt, to ensure the highest
safety standards in the absence of a specific SDS for the deuterated compound.

Personal Protective Equipment (PPE)

When handling N-Dodecylbenzene-d30, a comprehensive approach to personal protection is
critical to minimize exposure and ensure a safe laboratory environment. The following PPE is
recommended:

o Eye and Face Protection: Always wear safety glasses with side shields or chemical safety
goggles.[1][2] In situations with a potential for splashing, a face shield should be used in
addition to goggles.[1][2]

¢ Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.[1][2] Always inspect gloves
for integrity before use and employ proper glove removal techniques to avoid skin contact.

[1]
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o Lab Coat/Protective Clothing: A lab coat or other protective clothing is required to prevent
skin contact.[2][3] For tasks with a higher risk of exposure, disposable coveralls may be
appropriate.[2]

e Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of vapors or aerosols.[3][4] If ventilation is inadequate or if there is
a risk of generating aerosols, a NIOSH-approved respirator with an organic vapor cartridge
may be necessary.[1][4]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling N-Dodecylbenzene-d30 will mitigate risks and ensure
procedural consistency.

e Preparation:

o Ensure that a safety shower and eyewash station are readily accessible and in good
working order.[4]

o Review the Safety Data Sheet (SDS) for Dodecylbenzene to be familiar with its properties
and hazards.

o Assemble all necessary PPE and ensure it is in good condition.
o Prepare your workspace in a well-ventilated area, such as a chemical fume hood.[3]

» Handling:

o

Wear the appropriate PPE as detailed above.

[¢]

Avoid direct contact with the skin and eyes.[3]

[¢]

Avoid the formation of dust and aerosols.[3]

o

Use non-sparking tools to prevent ignition sources.[3]

o

Keep the container tightly closed when not in use.[5][6]
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o Storage:

Store in a cool, dry, and well-ventilated place away from heat and sources of ignition.[3][4]

o

[¢]

Keep containers tightly closed to prevent leakage.[5][6]

[¢]

Store away from incompatible materials such as strong oxidizing agents.[4]

Disposal Plan: Safe Waste Management

Proper disposal of N-Dodecylbenzene-d30 and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

e \Waste Collection:

o Collect all waste, including unused product and contaminated materials (e.g., gloves,
absorbent pads), in a designated, properly labeled, and sealed container.[3][5]

e Disposal Method:
o Dispose of the chemical waste through a licensed disposal company.[1]
o Do not allow the product to enter drains or the environment.[1][5]

o One recommended method of disposal is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[1]

e Contaminated PPE:

o Dispose of contaminated gloves and other disposable PPE as hazardous waste in
accordance with applicable laws and good laboratory practices.[1][6]

Quantitative Data Summary

The following table summarizes key quantitative data for Dodecylbenzene, which is expected
to be similar to N-Dodecylbenzene-d30.
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Property

Value

Molecular Formula

C18H30

Molar Mass 246.43 g/mol [7]
Appearance Colorless liquid[7]

Odor Weak, oily[3][8]

Density 0.856 g/cm?3[7]

Melting Point 3°C (37 °F; 276 K)[7]
Boiling Point 328 °C (622 °F; 601 K)[7]
Flash Point 124 °C (253 °F; 397 K)[3]

Solubility in Water

Insoluble[7]

Vapor Pressure

0.1 hPa at 50 °C[3][5]

Experimental Workflow: Safe Handling of N-

Dodecylbenzene-d30
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Safe Handling Workflow for N-Dodecylbenzene-d30
4 N

1. Preparation Phase

Review SDS of Analog

Don Appropriate PPE

Prepare Workspace in Fume Hood

2. Handli;g Phase

Gandle N-Dodecylbenzene-d30

3. Post-Handling Phase

Store Securely

Decontaminate Workspace

I
:Unused Product

(| 4. Disposal Phase

Collect Waste in Labeled Container

Dispose via Licensed Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-Dodecylbenzene-d30.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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